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Compound of Interest

Compound Name: Dimethyl 4-hydroxyisophthalate

Cat. No.: B1293594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dimethyl 4-hydroxyisophthalate,

a versatile organic compound with potential applications in various scientific fields. This

document details its chemical properties, synthesis, and known biological activities, offering

valuable information for researchers and professionals in drug development and chemical

synthesis.

Chemical Identity and Synonyms
Dimethyl 4-hydroxyisophthalate is an organic compound with the molecular formula

C₁₀H₁₀O₅ and a molecular weight of 210.18 g/mol .[1] Its systematic IUPAC name is dimethyl 4-

hydroxybenzene-1,3-dicarboxylate.[2] The compound is registered under the CAS Number

5985-24-0.[2]

For clarity and comprehensive literature searching, a list of its common synonyms and

identifiers is provided in the table below.
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Identifier Type Identifier

IUPAC Name dimethyl 4-hydroxybenzene-1,3-dicarboxylate[2]

CAS Number 5985-24-0[2]

Synonyms

4-Hydroxyisophthalic acid dimethyl ester[2], 1,3-

Benzenedicarboxylic acid, 4-hydroxy-, dimethyl

ester[2], Dimethyl 4-hydroxybenzene-1,3-

dicarboxylate[3], Methyl Salicylate Impurity E

PubChem CID 80087[2]

EINECS Number 227-803-0[2]

UNII M57C256V9R[2]

Physicochemical Properties
A summary of the key physicochemical properties of Dimethyl 4-hydroxyisophthalate is

presented below, offering a snapshot of its characteristics relevant to experimental design and

application.

Property Value Reference

Molecular Formula C₁₀H₁₀O₅ [1]

Molecular Weight 210.18 g/mol [1]

Appearance White to off-white solid [4]

Melting Point 97 °C [4]

Boiling Point 305 °C [4]

Density 1.284 g/cm³ [4]

Solubility

Soluble in DMSO (42 mg/mL)

and Ethanol (42 mg/mL).

Insoluble in water.

[5]

pKa (Predicted) 8.15 ± 0.18 [4]
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Synthesis Protocol
The synthesis of Dimethyl 4-hydroxyisophthalate can be achieved through the esterification

of 4-hydroxyisophthalic acid. A general experimental protocol, adapted from established

synthesis routes, is provided below.[6]

Esterification of 4-Hydroxyisophthalic Acid
Materials:

4-Hydroxyisophthalic acid

Methanol (anhydrous)

Sulfuric acid (concentrated)

Sodium bicarbonate (saturated solution)

Magnesium sulfate (anhydrous)

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, suspend 4-hydroxyisophthalic acid in an excess of anhydrous

methanol.

Carefully add a catalytic amount of concentrated sulfuric acid to the suspension.

Attach a reflux condenser and heat the mixture to reflux for 4-6 hours, or until the reaction is

complete (monitored by TLC).

After cooling to room temperature, remove the excess methanol using a rotary evaporator.
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Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the

remaining acid, followed by a wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.

Purify the crude Dimethyl 4-hydroxyisophthalate by recrystallization from a suitable

solvent system (e.g., methanol/water) to obtain a pure crystalline solid.

Spectroscopic Data
The identity and purity of synthesized Dimethyl 4-hydroxyisophthalate can be confirmed

using various spectroscopic techniques. Representative data are summarized below.

Spectroscopic Technique Data Summary

¹H NMR
Data available in various deuterated solvents,

such as CDCl₃.[7]

Mass Spectrometry
Predicted collision cross section (CCS) values

for various adducts are available.[8]

Infrared (IR) Spectroscopy Spectral data is available.

Biological Activities and Potential Applications
While research on Dimethyl 4-hydroxyisophthalate is ongoing, preliminary studies and data

on its parent compound, 4-hydroxyisophthalic acid, and its derivatives suggest several areas of

biological activity.

Antimicrobial and Antifungal Activity
Derivatives of 4-hydroxyisophthalic acid, specifically 1,3-bis-anilides, have demonstrated

significant in vitro activity against a range of Gram-positive and Gram-negative bacteria.[2][6]

Some iodo-derivatives have also shown broad-spectrum antimicrobial and some antifungal

activity.[6]
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Experimental Protocol: Kirby-Bauer Disk Diffusion Assay

A standardized method for assessing antimicrobial susceptibility is the Kirby-Bauer disk

diffusion test.[2][7][9]

Inoculum Preparation: Prepare a bacterial suspension standardized to a 0.5 McFarland

turbidity standard.

Inoculation: Uniformly swab the bacterial suspension onto the surface of a Mueller-Hinton

agar plate.

Disk Application: Aseptically apply paper disks impregnated with a known concentration of

the test compound (Dimethyl 4-hydroxyisophthalate derivatives) onto the agar surface.

Incubation: Incubate the plates at 35-37°C for 16-18 hours.

Zone of Inhibition Measurement: Measure the diameter of the clear zone around each disk

where bacterial growth is inhibited. The size of the zone indicates the susceptibility of the

microorganism to the compound.

Antioxidant and Neuroprotective Potential
The parent compound, 4-hydroxyisophthalic acid, has been reported to possess antioxidant

and neuroprotective properties.[9] It is suggested to act by activating antioxidant enzymes such

as catalase and superoxide dismutase (SOD).[10]

Experimental Protocol: In Vitro Antioxidant Enzyme Activity Assay

Cell Culture and Treatment: Culture appropriate neuronal cells (e.g., SH-SY5Y) and treat

them with varying concentrations of the test compound.

Cell Lysis: After treatment, lyse the cells to release intracellular contents.

Catalase Activity Assay: The activity of catalase can be determined by monitoring the

decomposition of hydrogen peroxide (H₂O₂) at 240 nm.[11]

Superoxide Dismutase (SOD) Activity Assay: SOD activity can be measured using assays

that involve the inhibition of the reduction of a detector molecule by superoxide radicals.[11]
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Anticoagulant Activity
Preliminary evidence suggests that Dimethyl 4-hydroxyisophthalate may have an effect on

bleeding time in mice and could function as an oral anticoagulant by inhibiting platelet

aggregation.[12]

Experimental Protocol: In Vitro Platelet Aggregation Assay

Platelet-Rich Plasma (PRP) Preparation: Obtain PRP from fresh whole blood by

centrifugation.

Aggregation Measurement: Use a platelet aggregometer to measure the change in light

transmission through a suspension of PRP.

Assay Procedure: Add the test compound (Dimethyl 4-hydroxyisophthalate) to the PRP

sample, followed by an agonist (e.g., ADP, collagen) to induce aggregation.

Data Analysis: The degree of platelet aggregation is quantified by the increase in light

transmission, and the inhibitory effect of the test compound is determined by comparing the

aggregation in its presence to a control.

Signaling Pathways and Experimental Workflows
While the precise signaling pathways modulated by Dimethyl 4-hydroxyisophthalate are still

under investigation, based on the activities of its parent compound, a potential mechanism of

action related to its antioxidant properties can be hypothesized.

Caption: Hypothetical antioxidant pathway of Dimethyl 4-hydroxyisophthalate.

The workflow for evaluating the biological activities of Dimethyl 4-hydroxyisophthalate can

be structured as follows:

Caption: General experimental workflow for Dimethyl 4-hydroxyisophthalate.

Conclusion
Dimethyl 4-hydroxyisophthalate and its parent compound, 4-hydroxyisophthalic acid,

represent a class of molecules with diverse and promising biological activities. This technical
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guide provides a foundational understanding of their chemical nature, synthesis, and known

biological effects. Further research is warranted to fully elucidate the mechanisms of action and

to explore the therapeutic potential of these compounds in drug discovery and development.

The provided experimental protocols offer a starting point for researchers to investigate these

promising molecules further.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1293594#synonyms-for-dimethyl-4-
hydroxyisophthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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